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Compound of Interest

Compound Name: Calcium sulfate dihydrate

Cat. No.: B080290 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. While Calcium Sulfate Dihydrate (CaSO₄·2H₂O), commonly

known as gypsum, is generally considered non-hazardous, adhering to proper handling and

disposal protocols is a critical component of responsible research.[1] This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to support your laboratory's safety culture.

Personal Protective Equipment (PPE) for Handling
Calcium Sulfate Dihydrate
While calcium sulfate dihydrate is not classified as a hazardous substance, a proactive

approach to safety minimizes potential risks, primarily from dust inhalation and eye contact.[1]

[2] The following table summarizes the recommended personal protective equipment.
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Protection Type Recommended PPE
Specifications and
Remarks

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[3]

Skin Protection

- Chemical-resistant gloves

(e.g., nitrile) - Lab coat or

protective clothing

Wear appropriate gloves and

clothing to prevent skin

exposure.[3] Good laboratory

practice dictates washing

hands thoroughly after

handling.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.

If dust is generated, a NIOSH-

approved dust respirator

should be worn. Use local

exhaust ventilation where

solids are handled as powders.

Operational Plan for Safe Handling
A systematic approach to handling calcium sulfate dihydrate ensures minimal exposure and

maintains a safe working environment.

1. Engineering Controls:

Use in a well-ventilated area.

Employ local exhaust ventilation if handling procedures are likely to generate dust.[4]

2. Handling Procedures:

Avoid generating dust.[5]

Use dry clean-up procedures such as sweeping or vacuuming for spills.[6]
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Keep containers securely sealed when not in use.[6]

Practice good occupational hygiene: do not eat, drink, or smoke in the handling area, and

wash hands with soap and water after handling.[6]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed to prevent moisture absorption and contamination.[3]

Store away from incompatible materials, such as strong oxidizers.[1][2]

Disposal Plan
Proper disposal of calcium sulfate dihydrate is straightforward, but adherence to local

regulations is crucial.

1. Spill Cleanup:

For minor spills, sweep up the material, avoiding dust generation, and place it in a clean, dry,

sealable, and labeled container for disposal.[6]

For larger spills, prevent the material from entering drains or waterways.[2][6]

2. Waste Disposal:

Dispose of waste material in appropriate, labeled containers.[2][4]

Follow all federal, state, and local regulations for chemical waste disposal. Flinn Scientific

suggests disposal method #26a as one option, which entails placing the chemical in a sealed

container for landfill disposal.[1]

Visualizing Safety Protocols
To further clarify the decision-making process for personal protective equipment, the following

diagram illustrates the logical workflow for ensuring safety when handling calcium sulfate
dihydrate.
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Caption: PPE selection workflow for handling Calcium Sulfate Dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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